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Compound of Interest

Compound Name: PTAD-PEG4-alkyne

Cat. No.: B12420245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Site-specific protein modification is a powerful tool for developing protein therapeutics,

diagnostic agents, and research probes. While traditional methods often target highly abundant

residues like lysine or cysteine, they can result in heterogeneous products with compromised

function. Targeting less abundant and often functionally important amino acids, such as

tyrosine, offers a promising strategy for creating precisely defined and homogeneous

bioconjugates.

PTAD-PEG4-alkyne is a heterobifunctional linker designed for the selective modification of

tyrosine residues. It features three key components:

A 4-phenyl-3H-1,2,4-triazoline-3,5(4H)-dione (PTAD) moiety, which chemoselectively reacts

with the phenolic side chain of tyrosine via a "tyrosine-click" reaction.

A terminal alkyne group, which serves as a bioorthogonal handle for subsequent modification

using copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click

chemistry".
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A hydrophilic polyethylene glycol (PEG4) spacer, which enhances the solubility and flexibility

of the linker in aqueous solutions.

This technology enables a two-step "tag-and-modify" approach that offers high selectivity for

tyrosine, excellent stability of the resulting linkage, and the versatility to conjugate a wide array

of molecules, making it ideal for applications in drug delivery, protein labeling, and diagnostics.

Principle of the Method
The modification strategy involves two sequential, bioorthogonal reactions.

Step 1: Tyrosine Labeling The process begins with the selective labeling of accessible tyrosine

residues on the target protein with PTAD-PEG4-alkyne. The PT
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12420245/docs?utm_src=pdf-body#application-notes-site-specific-protein-modification-with-ptad-peg4-alkyne
https://www.benchchem.com/product/b12420245/docs#application-notes-site-specific-protein-modification-with-ptad-peg4-alkyne
https://www.benchchem.com/product/b12420245/docs#application-notes-site-specific-protein-modification-with-ptad-peg4-alkyne
https://www.benchchem.com/product/b12420245/docs#application-notes-site-specific-protein-modification-with-ptad-peg4-alkyne
https://www.benchchem.com/product/b12420245/docs#application-notes-site-specific-protein-modification-with-ptad-peg4-alkyne
https://www.benchchem.com/product/b12420245?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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